Cas no 2941-59-5 (2-iodo-6-methoxy-1,3-benzothiazole)

• Product Name: 2-iodo-6-methoxy-1,3-benzothiazole
• CAS No: 2941-59-5
• MF: C₈H₆INOS
• MW: 291.10881280899
• MDL: MFCD17178584
• CID: 2841675
• PubChem ID: 58362636
• Update Time: 2025-10-29

2-iodo-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6-methoxy-1,3-benzothiazole
• SCHEMBL483767
• XDRSTSSPRCOKQE-UHFFFAOYSA-N
• AS-42769
• CAA94159
• CS-0450564
• 2-Iodo-6-methoxybenzo[d]thiazole
• 2941-59-5
• 2-IODO-6-METHOXYBENZOTHIAZOLE
• AKOS027252771
• MFCD17178584

• MDL： MFCD17178584
• Inchi： 1S/C8H6INOS/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3
• InChI Key： XDRSTSSPRCOKQE-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2S1)OC

Computed Properties

• Exact Mass: 290.92100
• Monoisotopic Mass: 290.92148 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.11
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 2.90950

Additional information on 2-iodo-6-methoxy-1,3-benzothiazole

Exploring the Versatile Applications and Properties of 2-Iodo-6-methoxy-1,3-benzothiazole (CAS No. 2941-59-5)

2-Iodo-6-methoxy-1,3-benzothiazole (CAS No. 2941-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a benzothiazole core substituted with iodine and methoxy groups, exhibits unique electronic and steric properties that make it valuable in synthetic chemistry. Researchers often search for "2-Iodo-6-methoxy-1,3-benzothiazole synthesis" or "2941-59-5 applications," reflecting the growing interest in this compound's potential.

The molecular structure of 2-Iodo-6-methoxy-1,3-benzothiazole combines the electron-rich nature of the methoxy group with the heavy atom effect of iodine, creating interesting photophysical properties. This characteristic has led to its exploration in materials science, particularly in the development of organic semiconductors and fluorescent probes. Current trends show increasing searches for "benzothiazole derivatives in OLEDs" and "iodinated heterocycles for optoelectronics," aligning with the compound's potential in these cutting-edge applications.

In pharmaceutical chemistry, 2-Iodo-6-methoxy-1,3-benzothiazole serves as a crucial building block for drug discovery. Its structure appears in several bioactive molecules targeting neurological disorders and infectious diseases. The presence of both iodine and methoxy groups allows for versatile functionalization, making it a preferred intermediate in medicinal chemistry. Recent search analytics reveal growing interest in "benzothiazole-based antimicrobial agents" and "iodo-methoxy heterocycles in drug design," highlighting its relevance in current therapeutic research.

The synthetic accessibility of 2-Iodo-6-methoxy-1,3-benzothiazole (CAS 2941-59-5) has been extensively studied, with various protocols available for its preparation. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the increasing demand for "sustainable synthesis of iodinated compounds" and "eco-friendly heterocycle preparation." These methods typically involve direct iodination of methoxy-substituted benzothiazoles or palladium-catalyzed coupling reactions.

Analytical characterization of 2-Iodo-6-methoxy-1,3-benzothiazole reveals distinct spectral features that facilitate its identification. The compound shows characteristic signals in NMR spectroscopy and unique fragmentation patterns in mass spectrometry. These analytical properties are particularly important for researchers investigating "structural elucidation of benzothiazole derivatives" or "quality control of iodinated pharmaceuticals," common search queries in analytical chemistry circles.

Recent advancements have explored the use of 2-Iodo-6-methoxy-1,3-benzothiazole in catalysis and materials science. Its ability to participate in various coupling reactions makes it valuable in cross-coupling chemistry, while its electronic properties show promise in photovoltaic applications. The growing interest in "heterocyclic catalysts" and "organic electronic materials" reflects the compound's expanding utility beyond traditional pharmaceutical applications.

Safety and handling considerations for 2-Iodo-6-methoxy-1,3-benzothiazole follow standard laboratory protocols for iodinated organic compounds. While not classified as hazardous under normal conditions, proper storage and handling are essential to maintain its stability. This practical information addresses common search queries like "handling iodinated benzothiazoles" and "storage conditions for 2941-59-5" frequently encountered by laboratory personnel.

The commercial availability of 2-Iodo-6-methoxy-1,3-benzothiazole (CAS 2941-59-5) has increased in recent years, with several specialty chemical suppliers offering the compound in various quantities. Market trends show growing demand for this intermediate, particularly from pharmaceutical and materials science research sectors. This commercial aspect responds to frequent searches for "suppliers of 2-Iodo-6-methoxy-1,3-benzothiazole" and "pricing for CAS 2941-59-5" from procurement specialists.

Future research directions for 2-Iodo-6-methoxy-1,3-benzothiazole may focus on its application in targeted drug delivery systems and advanced material development. The compound's modular structure allows for further derivatization, potentially leading to novel therapeutic agents or functional materials. These prospects align with emerging search trends such as "next-generation benzothiazole derivatives" and "innovative uses of iodinated heterocycles," indicating sustained scientific interest in this chemical entity.

In conclusion, 2-Iodo-6-methoxy-1,3-benzothiazole (CAS No. 2941-59-5) represents a versatile and valuable compound in modern chemical research. Its unique structural features and diverse applications continue to make it a subject of interest across multiple scientific disciplines, from medicinal chemistry to materials science. The compound's growing prominence is reflected in the increasing volume of related search queries and research publications, ensuring its continued relevance in scientific exploration and technological advancement.